Cas no 339029-77-5 (2-Chloro-3-cyano-5-(3-chloro-5-trifluoromethyl-2-pyridyl)pyridine)

• Product Name: 2-Chloro-3-cyano-5-(3-chloro-5-trifluoromethyl-2-pyridyl)pyridine
• CAS No: 339029-77-5
• CID: 4648676
• Update Time: 2025-10-28

2-Chloro-3-cyano-5-(3-chloro-5-trifluoromethyl-2-pyridyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-cyano-5-(3-chloro-5-trifluoromethyl-2-pyridyl)pyridine

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-Chloro-3-cyano-5-(3-chloro-5-trifluoromethyl-2-pyridyl)pyridine

Introduction to 2-Chloro-3-cyano-5-(3-chloro-5-trifluoromethyl-2-pyridyl)pyridine (CAS No. 339029-77-5) in Modern Chemical Biology

2-Chloro-3-cyano-5-(3-chloro-5-trifluoromethyl-2-pyridyl)pyridine, identified by its CAS number 339029-77-5, represents a sophisticated heterocyclic compound that has garnered significant attention in the field of chemical biology and drug discovery. This compound, characterized by its intricate structural framework, combines multiple functional groups that contribute to its unique chemical properties and potential biological activities. The presence of chloro, cyano, and trifluoromethyl substituents on a pyridine backbone suggests a high degree of electrophilicity and reactivity, making it a valuable scaffold for developing novel therapeutic agents.

The structural motif of 2-Chloro-3-cyano-5-(3-chloro-5-trifluoromethyl-2-pyridyl)pyridine is particularly noteworthy due to its ability to interact with biological targets in multiple ways. The chloro groups at the 2-position and 3-position enhance its reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing more complex molecules with enhanced binding affinity and selectivity. The cyano group at the 3-position introduces a polar character, which can improve solubility and bioavailability, while the trifluoromethyl group at the 5-position contributes to metabolic stability and lipophilicity.

In recent years, the pharmaceutical industry has increasingly focused on leveraging pyridine derivatives due to their broad spectrum of biological activities. Pyridine-based compounds are known for their role in modulating enzyme activity, receptor binding, and signal transduction pathways. Among these derivatives, 2-Chloro-3-cyano-5-(3-chloro-5-trifluoromethyl-2-pyridyl)pyridine has emerged as a promising candidate for further exploration. Its structural features make it an excellent starting point for designing molecules that can interact with proteins and enzymes involved in critical biological processes.

One of the most compelling aspects of 2-Chloro-3-cyano-5-(3-chloro-5-trifluoromethyl-2-pyridyl)pyridine is its potential in the development of kinase inhibitors. Kinases are a major class of enzymes that play a central role in cell signaling and are implicated in numerous diseases, including cancer. The compound's ability to mimic natural substrates or inhibit kinase activity has been explored in several preclinical studies. For instance, derivatives of this compound have shown promise in inhibiting tyrosine kinases, which are overactive in many cancer types. The chloro and cyano groups provide handles for further derivatization, enabling researchers to fine-tune the molecule's potency and selectivity against specific kinase targets.

Another area where 2-Chloro-3-cyano-5-(3-chloro-5-trifluoromethyl-2-pyridyl)pyridine has demonstrated utility is in the development of antiviral agents. The structural complexity of this compound allows it to interact with viral proteases and polymerases, disrupting viral replication cycles. Recent studies have highlighted its potential in inhibiting RNA-dependent RNA polymerases (RdRp), which are essential for viral genome replication. The trifluoromethyl group enhances binding affinity by increasing lipophilicity, while the cyano group contributes to polar interactions within the active site of viral enzymes.

The synthesis of 2-Chloro-3-cyano-5-(3-chloro-5-trifluoromethyl-2-pyridyl)pyridine involves multi-step organic transformations that highlight the compound's synthetic versatility. Starting from commercially available pyridine precursors, researchers can employ palladium-catalyzed cross-coupling reactions to introduce chloro and trifluoromethyl groups at specific positions. The cyano group can be introduced via cyanation reactions, often using copper(I) cyanide or potassium cyanide under controlled conditions. These synthetic strategies not only showcase the compound's accessibility but also its potential for further chemical manipulation.

Advances in computational chemistry have further enhanced the understanding of 2-Chloro-3-cyano-5-(3-chloro-5-trifluoromethyl-2-pyridyl)pyridine's interactions with biological targets. Molecular docking studies have been instrumental in predicting binding modes and affinities for various proteins and enzymes. These studies have revealed that the compound can bind tightly to pockets on target proteins due to its well-positioned functional groups. Additionally, quantum mechanical calculations have provided insights into the electronic structure of the molecule, helping to rationalize its reactivity and potential biological effects.

The pharmacokinetic properties of 2-Chloro-3-cyano-5-(3-chloro-5-trifluoromethyl-2-pyridyl)pyridine are also under investigation to ensure its suitability for therapeutic applications. Studies have focused on optimizing solubility, bioavailability, and metabolic stability through structural modifications. For example, replacing one of the chloro groups with a hydroxyl or methoxy group has been shown to improve solubility while maintaining biological activity. Similarly, modifications around the trifluoromethyl group have been explored to enhance metabolic stability against cytochrome P450 enzymes.

The role of 2-Chloro-3-cyano-5-(3-chloro-5-trifluoromethyl-2-pyridyl)pyridine in drug discovery is not limited to small molecule inhibitors alone. Its structural framework can be used as a scaffold for developing peptidomimetics or nucleoside analogs that mimic natural biomolecules but exhibit improved pharmacological properties. By leveraging computational tools and synthetic methodologies, researchers can generate libraries of derivatives with tailored properties for high-throughput screening campaigns.

In conclusion, 2-Chloro - 3 - cyano - 5 - ( 3 - chlor o - 5 - tri fluoro methyl - 2 - py rid yl ) py rid ine ( CAS No . 339029 - 77 - 5 ) is a promis ing compoun d with broad poten tial in pharma ceutical disco ver y . Its unique structu ral featu res , combina tion of functio nal gro ups , an d synthet ic versatil ity make it an exce ssive candi date for deve lop ing no v el therapeut ic ag ents . With furthe r rese arch an d deve lop ment , this compoun d is poised to make sign ificant contribu tions to med ic ine an d bi ol ogical rese arch. p >